1-[2-(2-Methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol

• IUPAC Name: 1-[2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethanol
• InChI: InChI=1S/C9H15NO2S/c1-6-9(7(2)11)13-8(10-6)4-5-12-3/h7,11H,4-5H2,1-3H3
• InChI Key: GYXVNLMCQTXZJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CCOC)C(C)O
• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol

Description

“1-[2-(2-Methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol” is a chemical compound with the CAS Number: 1249362-84-2. It has a molecular weight of 201.29 and its IUPAC name is 1-[2-(2-methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethanol.

Molecular Structure Analysis

The molecular formula of this compound is C9H15NO2S. The InChI code is 1S/C9H15NO2S/c1-6-9(7(2)11)13-8(10-6)4-5-12-3/h7,11H,4-5H2,1-3H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. Its density is predicted to be 1.149±0.06 g/cm3, and its boiling point is predicted to be 311.0±37.0 °C.

Scientific Research Applications

Chemical Properties and Synthesis

1-[2-(2-Methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol exhibits unique chemical properties due to its structural components, including the thiazole ring, which is known for its stability and reactivity in chemical synthesis. The thiazole ring, a crucial structure in many bioactive molecules, can be synthesized through various methods, including condensation reactions that offer a broad range of functional group compatibility and potential for diversification (Bhat & Belagali, 2020).

Applications in Material Science

The compound's unique structure may also have implications in material science, particularly in the development of novel polymers or coatings with enhanced properties. For example, derivatives of thiazole-containing compounds have been explored for their potential applications in creating advanced materials with specific optical, electronic, or mechanical properties (Petrov & Androsov, 2013).

Role in Medicinal Chemistry

In medicinal chemistry, thiazole derivatives are studied for their diverse pharmacological activities. The incorporation of the thiazole ring into compounds has led to the development of molecules with anti-viral, anti-microbial, and anti-inflammatory properties, among others. This underscores the potential of 1-[2-(2-Methoxyethyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol as a precursor or scaffold in the design of new therapeutic agents (Bhat & Belagali, 2020).

Environmental and Analytical Chemistry

Additionally, compounds with similar structures have been studied for their environmental persistence and fate, contributing to our understanding of how such chemicals behave in aquatic environments and their potential impact on ecosystems (Haman et al., 2015). This research can inform the development of more environmentally benign compounds and analytical methods for their detection and quantification.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.